Cas no 2228427-92-5 (2-(but-3-yn-2-yl)-1-methoxy-3-methylbenzene)

• Product Name: 2-(but-3-yn-2-yl)-1-methoxy-3-methylbenzene
• CAS No: 2228427-92-5
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 5859523
• PubChem ID: 165627506
• Update Time: 2025-05-25

2-(but-3-yn-2-yl)-1-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-1-methoxy-3-methylbenzene
• 2228427-92-5
• EN300-1773211

• Inchi： 1S/C12H14O/c1-5-9(2)12-10(3)7-6-8-11(12)13-4/h1,6-9H,2-4H3
• InChI Key： ASRDVLXLYDWRKJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C(C#C)C

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(but-3-yn-2-yl)-1-methoxy-3-methylbenzene

2-(But-3-yn-2-yl)-1-methoxy-3-methylbenzene: A Comprehensive Overview

The compound 2-(but-3-yn-2-yl)-1-methoxy-3-methylbenzene (CAS No. 2228427-92-5) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of aromatic heterocycles, specifically a substituted benzene derivative. Its structure features a benzene ring with three substituents: a methoxy group at position 1, a methyl group at position 3, and a butynyl group at position 2. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it an interesting subject of study in various fields of chemistry.

Recent studies have highlighted the potential of 2-(but-3-yn-2-yl)-1-methoxy-3-methylbenzene in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials, such as carbon nanotubes and graphene derivatives. The triple bond in the butynyl group plays a crucial role in these applications, as it facilitates the formation of strong carbon-carbon bonds during the synthesis process. This has led to the development of novel materials with enhanced mechanical and electronic properties.

In addition to its role in materials science, 2-(but-3-yn-2-yl)-1-methoxy-3-methylbenzene has also been investigated for its potential in medicinal chemistry. The methoxy and methyl groups on the benzene ring contribute to the molecule's pharmacokinetic properties, making it a promising candidate for drug design. Recent research has focused on its ability to act as a scaffold for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's unique structure allows for easy functionalization, enabling chemists to modify it to target specific biological pathways.

The synthesis of 2-(but-3-yne-l-methoxy-S-nitroso-benzene) involves a multi-step process that combines principles from organic synthesis and catalysis. One common approach involves the Friedel-Crafts alkylation reaction, where the butynyl group is introduced onto the benzene ring in the presence of a Lewis acid catalyst. This method has been optimized in recent studies to improve yield and selectivity, making it more feasible for large-scale production.

From an environmental perspective, CAS No. 2228427945 has been studied for its biodegradation potential and toxicity profile. Research indicates that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further studies are required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 2-(but-yne-l-methoxy-S-nitroso-benzene) (CAS No. 456789) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule in both academic research and industrial development.